1-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl N-isopropylcarbamate

• IUPAC Name: 1-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl N-propan-2-ylcarbamate
• InChI: InChI=1S/C16H19ClN2O2S/c1-9(2)18-16(20)21-11(4)14-10(3)19-15(22-14)12-5-7-13(17)8-6-12/h5-9,11H,1-4H3,(H,18,20)
• InChI Key: OXZWTAGUDWOEAL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)Cl)C(C)OC(=O)NC(C)C
• Molecular Formula: C16H19ClN2O2S
• Molecular Weight: 338.9 g/mol
• CAS No.: 478065-56-4

Description

1-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl N-isopropylcarbamate is a useful research compound. Its molecular formula is C16H19ClN2O2S and its molecular weight is 338.85. The purity is usually 95%.
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Scientific Research Applications

Environmental Impact of Chlorophenyl Compounds

Chlorophenols, including 4-chlorophenyl derivatives, have been evaluated for their environmental consequences, particularly in aquatic environments. The study by Krijgsheld and Gen (1986) discusses the moderate toxic effects of chlorophenols on mammalian and aquatic life, highlighting their persistence in certain conditions and potential for bioaccumulation, albeit low. The organoleptic effects of these compounds are notably significant (K. Krijgsheld & A. D. Gen, 1986).

Synthesis and Chemical Transformations

The synthesis of heterocyclic compounds, such as 4-Arylmethylideneisoxazol-5(4H)-ones, involves reactions among aromatic aldehydes, ethyl acetoacetate, and hydroxylamine hydrochloride. This process, catalyzed by K2CO3, demonstrates the utility of chlorophenyl compounds in generating significant biological and medicinal properties through multi-component reactions (Rima Laroum et al., 2019).

Biological Effects and Pharmacology

A review on the antitubercular activity of some derivatives related to isonicotinoylhydrazinecarboxamide and other compounds shows significant anti-tubercular activity against various strains of M. tuberculosis. This highlights the potential medical applications of chlorophenyl compounds in developing new treatments for tuberculosis (M. Asif, 2014).

Toxicity and Environmental Behavior

The toxicity of chlorophenols and their mechanisms in fish reveal oxidative stress, immune system alteration, endocrine disruption, and potential carcinogenic effects, showcasing the environmental and health risks associated with the release of chlorophenyl compounds into ecosystems (Tingting Ge et al., 2017).

Mechanism of Action

Target of Action

Compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

For instance, indole derivatives, which share some structural similarities with this compound, have been found to inhibit certain enzymes, thereby exerting their biological effects .

Biochemical Pathways

For instance, indole derivatives have been found to inhibit certain enzymes, thereby disrupting the normal functioning of these pathways .

Result of Action

Based on the biological activities of structurally similar compounds, it can be inferred that this compound may have potential therapeutic effects in a variety of conditions .